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Compound of Interest

Compound Name: Erythrosine isothiocyanate

Cat. No.: B1205733

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, purification, and
application of Erythrosine Isothiocyanate (EITC) for the fluorescent labeling of biomolecules.
Erythrosine, a tetraiodofluorescein derivative, offers a distinct spectral profile, making its
isothiocyanate form a valuable tool for bioconjugation in various research and diagnostic
applications. This document outlines detailed experimental protocols, presents key quantitative
data in a structured format, and includes visualizations of the core chemical processes and
workflows.

Introduction to Erythrosine Isothiocyanate in
Bioconjugation

Erythrosine Isothiocyanate is a derivative of the food colorant Erythrosine B, functionalized
with a reactive isothiocyanate (-N=C=S) group. This group readily forms a stable covalent
thiourea bond with primary amine groups present on proteins (such as the e-amino group of
lysine residues and the N-terminal a-amino group) under mild alkaline conditions. This specific
reactivity makes EITC a useful reagent for fluorescently labeling antibodies, enzymes, and
other proteins for applications in fluorescence microscopy, flow cytometry, and immunoassays.
The tetra-iodo substitution on the fluorescein core results in a higher quantum yield for
phosphorescence compared to eosin, making it suitable for applications requiring long-lived
fluorescence signals.
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Synthesis of Erythrosine Isothiocyanate

The synthesis of Erythrosine Isothiocyanate involves a two-step process starting from 6-
aminofluorescein. The first step is the iodination of 6-aminofluorescein to produce 6-
aminoerythrosine, followed by the conversion of the amino group to an isothiocyanate group
using thiophosgene.

Synthesis Pathway
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Synthesis Pathway of Erythrosine Isothiocyanate

Step 1: lodination

6-Aminofluorescein lodine Sodium Acetate Buffer (pH 6.0) Methanol

Stir at 70°C for 1h

Step 2: Isothiocyanate Formation

6-Aminoerythrosin

Thiophosgene Calcium Carbonate Acetone

Stir at RT (1h), then reflux (2h)

Erythrosine Isothiocyanate
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General Workflow for Protein Bioconjugation with EITC

Prepare Protein Solution Prepare EITC Solution
(e.g., 2 mg/mL in Carbonate Buffer, pH 9.0) (e.g., 2.5 mg/mL in anhydrous DMSO)

Mix Protein and EITC Solutions
(Stir overnight in the dark at 4°C

Purify Conjugate
(e.g., Sephadex G-25 column)

Characterize Conjugate
(Spectrophotometry)
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Key Parameter Relationships in Bioconjugation

Input Variables

pH Reaction Time Dye:Protein Ratio Temperature
\ /
wfluences /nﬂuences

Optimal Degree of Labeling

directly affects xan negatively impact /affects

Desired Outcomes

Preserved Protein Activity

Conjugate Stability

Click to download full resolution via product page

 To cite this document: BenchChem. [Synthesis of Erythrosine Isothiocyanate for
Bioconjugation: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1205733#synthesis-of-erythrosine-isothiocyanate-
for-bioconjugation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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